2-[(1-Methoxypropan-2-yl)amino]butan-1-ol

• Molecular Formula: C8H19NO2
• Molecular Weight: 161.24 g/mol
• IUPAC Name: 2-(1-methoxypropan-2-ylamino)butan-1-ol
• InChI: InChI=1S/C8H19NO2/c1-4-8(5-10)9-7(2)6-11-3/h7-10H,4-6H2,1-3H3
• InChI Key: PNXKGROUEKNKLB-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC(C)COC

Description

2-[(1-Methoxypropan-2-yl)amino]butan-1-ol is an organic compound with the molecular formula C8H19NO2 It is a type of amino alcohol, which means it contains both an amine group and a hydroxyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1-Methoxypropan-2-yl)amino]butan-1-ol typically involves the reaction of 1-methoxypropan-2-amine with butanal in the presence of a reducing agent. The reaction conditions often include a solvent such as ethanol and a catalyst to facilitate the reaction. The product is then purified through distillation or recrystallization .

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The process may also include steps for the recovery and recycling of solvents and catalysts to minimize waste and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

2-[(1-Methoxypropan-2-yl)amino]butan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amines or alcohols.

Substitution: The amine group can participate in nucleophilic substitution reactions to form new compounds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various amines or alcohols .

Scientific Research Applications

2-[(1-Methoxypropan-2-yl)amino]butan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 2-[(1-Methoxypropan-2-yl)amino]butan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator of certain biochemical pathways, depending on its structure and the nature of the target. The exact pathways involved can vary, but they often include key metabolic or signaling processes .

Comparison with Similar Compounds

Similar Compounds

• 2-[(1-Methoxypropan-2-yl)amino]cyclohexan-1-ol
• 3-Amino-2-methoxypropan-1-ol hydrochloride
• 1-Amino-2-methylpropan-2-ol

Uniqueness

2-[(1-Methoxypropan-2-yl)amino]butan-1-ol is unique due to its specific combination of functional groups and its ability to participate in a wide range of chemical reactions. This versatility makes it valuable in various fields of research and industry .